Cas no 946312-57-8 (3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 946312-57-8
• MF: C₁₇H₁₄N₆O₂S
• MW: 366.397060871124
• CID: 6400201
• PubChem ID: 16882469
• Update Time: 2025-10-28

3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide
• 946312-57-8
• VU0628520-1
• 3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(thiazol-2-yl)propanamide
• F5009-0751
• 3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide
• TDR84861
• CHEMBL2093424
• AKOS024488421
• 3-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-N-(1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C17H14N6O2S/c24-14(21-17-18-7-9-26-17)6-8-22-11-19-15-13(16(22)25)10-20-23(15)12-4-2-1-3-5-12/h1-5,7,9-11H,6,8H2,(H,18,21,24)
• InChI Key： KPDFLXDBYGZQBX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CCN1C=NC2=C(C=NN2C2C=CC=CC=2)C1=O)=O

Computed Properties

• Exact Mass: 366.08989488g/mol
• Monoisotopic Mass: 366.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Additional information on 3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide

3-{4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide: A Comprehensive Overview

The compound with CAS No. 946312-57-8, known as 3-{4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule combines a pyrazolo[3,4-d]pyrimidine core with a thiazole moiety and a propanamide side chain, making it a unique candidate for exploring biological activities such as anti-inflammatory, anticancer, and antimicrobial properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and proteases. The pyrazolo[3,4-d]pyrimidine core in this compound is particularly interesting due to its structural similarity to certain nucleotides and its potential to interact with ATP-binding pockets in enzymes. This feature makes it a promising scaffold for designing inhibitors of key enzymes involved in disease pathways.

The thiazole moiety attached to the propanamide chain adds another layer of complexity to this molecule. Thiazoles are known for their stability and ability to enhance the pharmacokinetic properties of drugs. Recent research has shown that thiazole-containing compounds can improve the bioavailability and reduce the toxicity of therapeutic agents. In this compound, the thiazole group may play a critical role in enhancing the molecule's solubility and permeability, which are essential for its efficacy in vivo.

The propanamide side chain further modulates the physicochemical properties of the molecule. Amides are commonly used in drug design due to their stability and ability to form hydrogen bonds with biological targets. The propanamide group in this compound may contribute to its binding affinity with specific receptors or enzymes. Recent computational studies have demonstrated that such side chains can significantly influence the selectivity and potency of drug candidates.

One of the most exciting aspects of this compound is its potential as an anticancer agent. Preliminary in vitro studies have shown that it exhibits cytotoxic activity against several human cancer cell lines. The mechanism of action appears to involve inhibition of key oncogenic pathways and induction of apoptosis in cancer cells. These findings are supported by recent advancements in understanding the role of pyrazolo[3,4-d]pyrimidine derivatives in targeting cancer-specific signaling pathways.

In addition to its anticancer properties, this compound has also shown promise in anti-inflammatory applications. The ability of pyrazolo[3,4-d]pyrimidine derivatives to inhibit cyclooxygenase (COX) enzymes has been well-documented. The presence of the thiazole moiety may further enhance this activity by stabilizing the molecule's interaction with COX targets. Recent studies have explored the use of such compounds as potential alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit adverse effects at higher doses.

The synthesis of 3-{4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-(1,3-thiazol-2-yl)propanamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine core through cyclization reactions and subsequent functionalization with the thiazole and propanamide groups. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during these reactions.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses confirm its molecular structure and purity. Additionally, X-ray crystallography has been employed to determine its three-dimensional conformational geometry, which is critical for understanding its interactions with biological targets.

Looking ahead, further research is needed to fully elucidate the pharmacokinetics and pharmacodynamics of this compound. Preclinical studies are currently underway to assess its absorption, distribution, metabolism, excretion (ADME) properties in animal models. These studies will provide valuable insights into its suitability as a therapeutic agent for various diseases.

In conclusion,946312-57 represents a cutting-edge advancement in medicinal chemistry with significant potential for drug development across multiple therapeutic areas. Its unique structure combines several functional groups that contribute to its diverse biological activities and favorable pharmacokinetic properties. As research continues to uncover new applications for this compound,CAS No 946312_57_8 remains at the forefront of innovative drug discovery efforts.